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Compound of Interest

Compound Name:
1,5-Dimethyl-1H-pyrazol-4-amine

dihydrochloride

CAS No.: 1147211-80-0

Cat. No.: B1522061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold as a
Cornerstone of Modern Medicinal Chemistry
The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms,

stands as a "privileged scaffold" in medicinal chemistry. Its remarkable versatility is evidenced

by its presence in a multitude of blockbuster drugs, including the anti-inflammatory agent

Celecoxib (Celebrex) and the erectile dysfunction treatment Sildenafil (Viagra).[1] The pyrazole

nucleus is not merely a structural component; its unique physicochemical properties, including

metabolic stability and the ability to act as both a hydrogen bond donor and acceptor, allow it to

form critical interactions with a wide range of biological targets.[2][3] This has led to the

development of pyrazole-containing compounds with a vast spectrum of pharmacological

activities, such as anticancer, anti-inflammatory, antimicrobial, analgesic, and neuroprotective

effects.[4][5][6]

The success of approved pyrazole-based drugs has fueled intensive research into novel

derivatives.[7][8] The development pipeline, from initial concept to a potential clinical candidate,

is a systematic process involving rational design, chemical synthesis, and rigorous biological

evaluation. This guide provides a detailed overview and field-proven protocols for the key
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stages in the discovery of novel pyrazole-based therapeutic agents, focusing on an anticancer

drug discovery workflow as a representative example.

Part 1: Synthesis of Pyrazole-Based Compound
Libraries
Expertise & Experience: The Rationale for Library Synthesis

The foundation of any small-molecule drug discovery program is the creation of a chemical

library. A library of structurally diverse yet related pyrazole analogues is essential for

establishing Structure-Activity Relationships (SAR). By systematically modifying substituents at

different positions on the pyrazole core, researchers can identify which chemical features

enhance potency, selectivity, and drug-like properties. The most robust and widely used

method for constructing polysubstituted pyrazoles is the cyclocondensation of a 1,3-dicarbonyl

compound (or an equivalent) with a hydrazine derivative.[7][9] This approach is highly efficient

and allows for significant diversity by varying both starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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